Cas no 92526-26-6 ((3S)-3-[(1R)-1-ethylbutyl]dihydrofuran-2,5-dione)
92526-26-6 structure
Product Name:(3S)-3-[(1R)-1-ethylbutyl]dihydrofuran-2,5-dione
CAS No:92526-26-6
MF:C10H16O3
MW:184.232243537903
CID:1976188
PubChem ID:21156154
Update Time:2025-04-21
(3S)-3-[(1R)-1-ethylbutyl]dihydrofuran-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-[(1R)-1-ethylbutyl]dihydrofuran-2,5-dione
- (3S)-3-[(3R)-hexan-3-yl]oxolane-2,5-dione
- DTXCID701027525
- 92526-26-6
- MNNDPZPOEAWHCE-UHFFFAOYSA-N
- 2,5-Furandione, 3-(1-ethylbutyl)dihydro-
- SCHEMBL23671884
- DTXSID60888245
-
- Inchi: 1S/C10H16O3/c1-3-5-7(4-2)8-6-9(11)13-10(8)12/h7-8H,3-6H2,1-2H3
- InChI Key: MNNDPZPOEAWHCE-UHFFFAOYSA-N
- SMILES: O1C(CC(C1=O)C(CC)CCC)=O
Computed Properties
- Exact Mass: 184.109944
- Monoisotopic Mass: 184.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 2.5
Experimental Properties
- Density: 1.056
- Boiling Point: 292°C at 760 mmHg
- Flash Point: 129°C
- Refractive Index: 1.463
(3S)-3-[(1R)-1-ethylbutyl]dihydrofuran-2,5-dione Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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